Cas no 2229408-47-1 (3-(3-amino-1,1-difluoropropyl)benzonitrile)

• Product Name: 3-(3-amino-1,1-difluoropropyl)benzonitrile
• CAS No: 2229408-47-1
• MF: C₁₀H₁₀F₂N₂
• MW: 196.196609020233
• CID: 5963802
• PubChem ID: 165632301
• Update Time: 2025-10-28

3-(3-amino-1,1-difluoropropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1,1-difluoropropyl)benzonitrile
• 2229408-47-1
• EN300-1963316

• Inchi： 1S/C10H10F2N2/c11-10(12,4-5-13)9-3-1-2-8(6-9)7-14/h1-3,6H,4-5,13H2
• InChI Key： FUECENHRTGEUBO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C#N)C=1)(CCN)F

Computed Properties

• Exact Mass: 196.08120465g/mol
• Monoisotopic Mass: 196.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-(3-amino-1,1-difluoropropyl)benzonitrile

Comprehensive Overview of 3-(3-amino-1,1-difluoropropyl)benzonitrile (CAS No. 2229408-47-1)

3-(3-amino-1,1-difluoropropyl)benzonitrile (CAS No. 2229408-47-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This molecule features a unique combination of a benzonitrile core and a difluoropropyl side chain with an amino functional group, making it a versatile intermediate for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery, fluorinated building blocks, and high-value fine chemicals.

The structural uniqueness of 3-(3-amino-1,1-difluoropropyl)benzonitrile lies in its fluorine substitution, which enhances its metabolic stability and bioavailability—a critical factor in pharmaceutical development. Fluorinated compounds like this are often explored for their ability to improve drug efficacy, as seen in trending topics such as "next-generation therapeutics" and "targeted drug delivery." With the growing demand for precision medicine, this compound's role in synthesizing novel bioactive molecules cannot be overstated.

In agrochemical research, 3-(3-amino-1,1-difluoropropyl)benzonitrile serves as a key precursor for developing crop protection agents. Its nitrile group and fluorine atoms contribute to the design of pesticides and herbicides with improved environmental profiles. This aligns with current industry trends focusing on "sustainable agriculture" and "green chemistry," where reducing ecological impact is paramount. The compound's potential applications in these areas make it a subject of ongoing studies and patents.

From a synthetic chemistry perspective, CAS No. 2229408-47-1 is valued for its reactivity in cross-coupling reactions and catalyzed transformations. Its amino-difluoropropyl moiety offers opportunities for modular functionalization, a feature highly sought after in high-throughput screening and combinatorial chemistry. These attributes position it as a valuable tool for researchers exploring "structure-activity relationships" (SAR) in drug design.

The commercial availability of 3-(3-amino-1,1-difluoropropyl)benzonitrile has also sparked interest in material science, particularly in the development of advanced polymers and electronic materials. Fluorinated aromatic compounds are known for their thermal stability and dielectric properties, making them suitable for applications in "flexible electronics" and "organic semiconductors." As industries push toward miniaturization and energy efficiency, this compound's relevance continues to grow.

In summary, 3-(3-amino-1,1-difluoropropyl)benzonitrile (CAS No. 2229408-47-1) represents a multifaceted compound with broad implications across scientific disciplines. Its integration into cutting-edge research areas—from "bioconjugation" to "smart materials"—highlights its importance in modern chemistry. As innovation drives demand for specialized intermediates, this compound is poised to remain a focal point for both academic and industrial research.